Cas no 1262243-11-7 (Fosfomycin Impurity B)

• Product Name: Fosfomycin Impurity B
• CAS No: 1262243-11-7
• MF: C₇H₁₈NO₇P
• MW: 259.194083690643
• CID: 1063954
• PubChem ID: 71587959
• Update Time: 2025-04-20

Fosfomycin Impurity B Chemical and Physical Properties

Names and Identifiers

• [2-[2-Amino-3-hydroxy-2-(hydroxymethyl)propoxy]-1-hydroxypropyl]phosphonic Acid
• 2-(2-Amino-3-hydroxy-2-(hydroxymethyl)propoxy)-1-hydroxypropyl)phosphonic acid
• TU17O573YW
• BCP25669
• Fosfomycin Trometamol EP Impurity B
• Q27290364
• [2-[2-Amino-3-hydroxy-2-(hydroxymethyl)propoxy]-1-hydroxypropyl]phosphonic acid,
• Fosfomycin EP-Impurity B
• UNII-TU17O573YW
• SCHEMBL26908738
• DB-290439
• [2-[2-Amino-3-hydroxy-2-(hydroxymethyl)propoxy]-1-hydroxypropyl]phosphonic Acid, >90%
• {2-[2-amino-3-hydroxy-2-(hydroxymethyl)propoxy]-1-hydroxypropyl}phosphonic acid
• 1262243-11-7
• (+/-)-2-(2-AMINO-3-HYDROXY-2-(HYDROXYMETHYL)PROPOXY)-1-HYDROXYPROPYL)PHOSPHONIC ACID
• A937296
• [2-[2-Amino-3-hydroxy-2-(hydroxymethyl)propoxy]-1-hydroxypropyl]phosphonic Acid, >90per cent
• Fosfomycin Impurity B
• FOSFOMYCIN TROMETAMOL IMPURITY B [EP IMPURITY]

• Inchi： 1S/C7H18NO7P/c1-5(6(11)16(12,13)14)15-4-7(8,2-9)3-10/h5-6,9-11H,2-4,8H2,1H3,(H2,12,13,14)
• InChI Key： OVHNAWFQRHDAMS-UHFFFAOYSA-N
• SMILES： P(C(C(C)OCC(CO)(CO)N)O)(=O)(O)O

Computed Properties

• Exact Mass: 259.082089g/mol
• Monoisotopic Mass: 259.082089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• Molecular Weight: 259.19g/mol
• XLogP3: -6.5

Fosfomycin Impurity B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids